Cas no 1286732-37-3 (N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide)

• Product Name: N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide
• CAS No: 1286732-37-3
• MF: C₁₈H₂₄N₂O₃S
• MW: 348.459763526917
• CID: 6559240
• Update Time: 2025-07-08

N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide
• N-cyclopropyl-2-(4-methoxyphenyl)-N-[(1-methylpyrrol-2-yl)methyl]ethanesulfonamide

• Inchi： 1S/C18H24N2O3S/c1-19-12-3-4-17(19)14-20(16-7-8-16)24(21,22)13-11-15-5-9-18(23-2)10-6-15/h3-6,9-10,12,16H,7-8,11,13-14H2,1-2H3
• InChI Key： HCFLPWWWFHMIAL-UHFFFAOYSA-N
• SMILES： C(S(N(C1CC1)CC1=CC=CN1C)(=O)=O)CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide

Professional Introduction to N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide (CAS No. 1286732-37-3)

N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1286732-37-3, belongs to a class of molecules that are being extensively studied for their pharmacological properties. The presence of multiple functional groups, including a cyclopropyl moiety, a 4-methoxyphenyl group, and a 1-methyl-1H-pyrrol-2-yl substituent, contributes to its intricate chemical profile and makes it a subject of interest for medicinal chemists.

The structure of N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide is characterized by a sulfonamide backbone, which is a common feature in many bioactive molecules. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for drug development. The cyclopropyl group in this compound adds rigidity to the molecular framework, which can influence its binding affinity and selectivity. Additionally, the 4-methoxyphenyl group introduces a hydrophobic region that may enhance its interaction with lipid-based membranes or other hydrophobic binding sites.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The 1-methyl-1H-pyrrol-2-yl moiety is particularly noteworthy, as pyrrole derivatives have been shown to exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these structural elements in N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide suggests that it may possess multiple pharmacological targets.

In the context of drug discovery, the synthesis and characterization of this compound have been driven by the need for novel therapeutic agents that can address unmet medical needs. The pharmacological evaluation of N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide has revealed promising results in preclinical studies. These studies have focused on its potential effects on various disease pathways, including those related to inflammation and neurodegeneration. The compound's ability to modulate key signaling pathways has made it an attractive candidate for further development.

The synthetic route to N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to enhance the efficiency of the synthesis process. These methods not only improve the scalability of production but also allow for the introduction of structural diversity, which is crucial for developing a library of compounds with varying biological activities.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure and purity of the compound, ensuring that it meets the stringent requirements for pharmaceutical applications. The data obtained from these analyses have been crucial in confirming the identity and integrity of N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methylethane-1-sulfonamide before proceeding with further studies.

One of the most exciting aspects of studying N-cyclopropyl-2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yll)methylethane sulfonamide is its potential in targeted drug delivery systems. The unique structural features of this compound make it an ideal candidate for designing molecules that can selectively interact with specific biological targets. This selectivity is essential for minimizing side effects and improving therapeutic efficacy. Researchers are exploring various approaches to enhance the targeting capabilities of this compound, including conjugation with nanoparticles or other delivery vehicles.

The future directions for research on N-cyclopropyl 2( 4 methoxy phen yl ) N ( 1 methyl 11 H pyr rol 22 yl ) meth ylethan e sulf on am ide are numerous and exciting. Further studies are needed to fully elucidate its mechanism of action and to explore its potential in treating various diseases. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into clinical applications. As our understanding of complex molecular interactions continues to grow, compounds like N-cyclopropyl - 22 -(4 - meth oxy phen yl ) - N - (11 H pyr rol -22 yl ) - meth ylethan e -12 sulf on am ide will play a pivotal role in shaping the future of medicine.